N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide

• IUPAC Name: N-methyl-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C14H20N2O3S/c1-15(12-14(17)16-10-6-3-7-11-16)20(18,19)13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-12H2,1H3
• InChI Key: MKTUPNDVWDROLW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCCC1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide is a chemical compound with the molecular formula C15H22N2O3S and a molecular weight of 310.418 g/mol . This compound is part of the piperidine derivatives, which are known for their significant role in the pharmaceutical industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide typically involves the reaction of piperidine derivatives with benzenesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with additional steps for purification and quality control to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles such as amines for substitution reactions .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and substituted sulfonamides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide involves its interaction with specific molecular targets in biological systems. The compound can inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of signaling pathways related to inflammation and microbial growth .

Comparison with Similar Compounds

Similar Compounds

4-methyl-N-(1-methyl-2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide: This compound shares a similar structure but has a methyl group at the 4-position of the benzene ring.

N-methyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide: A closely related compound with slight variations in the substituents.

Uniqueness

N-methyl-N-[2-oxo-2-(piperidin-1-yl)ethyl]benzenesulfonamide is unique due to its specific structural configuration, which imparts distinct chemical and biological properties.